Cas no 497066-73-6 (ethyl 3-methylpyrrolidine-2-carboxylate)

ethyl 3-methylpyrrolidine-2-carboxylate structure

497066-73-6 structure

Product Name:ethyl 3-methylpyrrolidine-2-carboxylate

CAS No:497066-73-6

MF:C₈H₁₅NO₂

MW:157.210202455521

MDL:MFCD20669492

CID:841796

PubChem ID:75088963

Update Time:2026-04-29

ethyl 3-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Proline, 3-methyl-, ethyl ester (9CI)
- ethyl (2S)-3-methylpyrrolidine-2-carboxylate
- ethyl 3-methylpyrrolidine-2-carboxylate
- MDL： MFCD20669492

ethyl 3-methylpyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-2993696-1g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6		1g	$1043.0	2023-09-06
Enamine	EN300-2993696-5g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6		5g	$3023.0	2023-09-06
Enamine	EN300-2993696-10g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6		10g	$4483.0	2023-09-06
Enamine	EN300-2993696-0.05g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	0.05g	$876.0	2025-03-19
Enamine	EN300-2993696-0.1g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	0.1g	$917.0	2025-03-19
Enamine	EN300-2993696-0.25g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	0.25g	$959.0	2025-03-19
Enamine	EN300-2993696-0.5g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	0.5g	$1001.0	2025-03-19
Enamine	EN300-2993696-1.0g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	1.0g	$1043.0	2025-03-19
Enamine	EN300-2993696-2.5g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	2.5g	$2043.0	2025-03-19
Enamine	EN300-2993696-5.0g	ethyl 3-methylpyrrolidine-2-carboxylate	497066-73-6	95.0%	5.0g	$3023.0	2025-03-19

ethyl 3-methylpyrrolidine-2-carboxylate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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